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Compound of Interest

Compound Name: Isariin C

Cat. No.: B15572489 Get Quote

CAS Number: 80111-96-2

Abstract
Isariin C is a naturally occurring cyclodepsipeptide with demonstrated insecticidal properties.

This technical guide provides a comprehensive overview of its chemical and physical

characteristics, biological activity, and the current understanding of its mechanism of action.

The information is intended for researchers, scientists, and professionals involved in drug

development and pesticide research.

Chemical and Physical Properties
Isariin C is a cyclic peptide-like molecule containing an ester linkage in addition to amide

bonds. Its specific physicochemical properties are crucial for understanding its biological

activity and for the development of potential applications.

Table 1: Chemical and Physical Properties of Isariin C
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Property Value Reference(s)

CAS Number 80111-96-2 [1][2][3]

Molecular Formula C₂₈H₄₉N₅O₇ [2][3]

Molecular Weight 567.72 g/mol [2]

IUPAC Name

Not definitively available in the

searched literature. It is

described as a

cyclodepsipeptide constituted

by a pentapeptide cyclized

through a β-hydroxy acid.

[4]

Synonyms Isariin C [1][2][3]

Melting Point
Not available in the searched

literature.

Solubility
Not available in the searched

literature.

Biological Activity: Insecticidal Effects
Isariin C has been identified as an insecticidal agent, with studies demonstrating its activity

against the larvae of the greater wax moth, Galleria mellonella.[5] This insect is a common

model organism in toxicological and immunological research. The insecticidal activity of Isariin
C suggests its potential as a lead compound for the development of novel bio-insecticides.

Mechanism of Action
The precise mechanism of action for Isariin C's insecticidal activity has not been fully

elucidated in the available literature. However, based on the general understanding of

cyclodepsipeptides, a likely mechanism involves the disruption of cellular membranes.

Proposed Mechanism: Membrane Disruption
Cyclodepsipeptides are known to interact with and disrupt the integrity of biological

membranes. This interaction is thought to be a key factor in their various biological activities,
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including their insecticidal effects. The amphipathic nature of these molecules allows them to

insert into the lipid bilayer of cell membranes, leading to pore formation, increased permeability,

and ultimately, cell death.

Diagram 1: Proposed Mechanism of Isariin C Action
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Caption: Proposed mechanism of Isariin C's insecticidal activity.

Signaling Pathways
There is currently no specific information available in the searched literature regarding the

signaling pathways in insects that are directly affected by Isariin C. Research in this area is

needed to provide a more detailed understanding of its mode of action at the molecular level.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and bioassays of Isariin C
are not extensively available in the public domain. The following represents a generalized

workflow based on common practices for studying natural products with insecticidal activity.

Diagram 2: General Experimental Workflow for Isariin C Research
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Caption: A generalized workflow for the study of Isariin C.

Isolation and Purification
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Isariin C is typically isolated from fungal cultures, such as those of the genus Isaria. The

process generally involves:

Fermentation: Culturing the fungus in a suitable liquid or solid medium to promote the

production of secondary metabolites.

Extraction: Using organic solvents to extract the crude mixture of compounds from the fungal

biomass and/or culture broth.

Purification: Employing chromatographic techniques, such as High-Performance Liquid

Chromatography (HPLC), to isolate Isariin C from the crude extract.

Structural Elucidation
The chemical structure of Isariin C is determined using a combination of spectroscopic

methods:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, 2D-NMR): To elucidate the

connectivity of atoms and the stereochemistry of the molecule.

Insecticidal Bioassay
The insecticidal activity of Isariin C can be evaluated using a bioassay with a target insect

species like Galleria mellonella larvae. A general protocol would involve:

Preparation of Isariin C solutions: Dissolving the purified compound in a suitable solvent at

various concentrations.

Application: Administering the solutions to the insect larvae, for example, through topical

application or by incorporation into their diet.

Observation: Monitoring the mortality rate of the larvae over a specific period.

Data Analysis: Calculating the median lethal concentration (LC₅₀) to quantify the insecticidal

potency.
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Future Research Directions
Further research is required to fully characterize Isariin C and its potential applications. Key

areas for future investigation include:

Definitive Structural Elucidation: Determination of the full stereochemistry and a definitive

IUPAC name.

Physicochemical Characterization: Measurement of physical properties such as melting point

and solubility in various solvents.

Mechanism of Action Studies: Detailed investigation into its interaction with insect cell

membranes and identification of specific molecular targets.

Signaling Pathway Analysis: Elucidation of the intracellular signaling cascades in insects that

are affected by Isariin C.

Spectrum of Activity: Testing its insecticidal efficacy against a broader range of pest insects.

Toxicology Studies: Assessing its safety profile for non-target organisms and the

environment.

Conclusion
Isariin C is a promising insecticidal cyclodepsipeptide that warrants further investigation. Its

unique structure and biological activity make it a valuable candidate for the development of

new and effective biopesticides. This guide provides a foundational understanding of Isariin C
for the scientific community and aims to stimulate further research into this intriguing natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Isariin | C33H59N5O7 | CID 73424 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Icariin | C33H40O15 | CID 5318997 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. salarin C | C35H46N2O10 | CID 24867082 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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